PB-22 N-pentanoic acid-3-carboxyindole metabolite
PB-22 N-pentanoic acid-3-carboxyindole metabolite
PB-22 (Item No. 14096) is a synthetic cannabinoid which is structurally analogous to the potent aminoalkylindoles, like JWH 018 (Item No. 10900). PB-22 N-pentanoic acid-3-carboxyindole metabolite is a potential metabolite of PB-22. The physiological and toxicological properties of this compound have not been characterized. This product is intended for forensic and research purposes.
Brand Name:
Vulcanchem
CAS No.:
1630022-95-5
VCID:
VC0158778
InChI:
InChI=1S/C14H15NO4/c16-13(17)7-3-4-8-15-9-11(14(18)19)10-5-1-2-6-12(10)15/h1-2,5-6,9H,3-4,7-8H2,(H,16,17)(H,18,19)
SMILES:
C1=CC=C2C(=C1)C(=CN2CCCCC(=O)O)C(=O)O
Molecular Formula:
C14H15NO4
Molecular Weight:
261.3
PB-22 N-pentanoic acid-3-carboxyindole metabolite
CAS No.: 1630022-95-5
Reference Standards
VCID: VC0158778
Molecular Formula: C14H15NO4
Molecular Weight: 261.3
| CAS No. | 1630022-95-5 |
|---|---|
| Product Name | PB-22 N-pentanoic acid-3-carboxyindole metabolite |
| Molecular Formula | C14H15NO4 |
| Molecular Weight | 261.3 |
| IUPAC Name | 1-(4-carboxybutyl)indole-3-carboxylic acid |
| Standard InChI | InChI=1S/C14H15NO4/c16-13(17)7-3-4-8-15-9-11(14(18)19)10-5-1-2-6-12(10)15/h1-2,5-6,9H,3-4,7-8H2,(H,16,17)(H,18,19) |
| Standard InChIKey | VCBRLAVKGLDFSD-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=CN2CCCCC(=O)O)C(=O)O |
| Description | PB-22 (Item No. 14096) is a synthetic cannabinoid which is structurally analogous to the potent aminoalkylindoles, like JWH 018 (Item No. 10900). PB-22 N-pentanoic acid-3-carboxyindole metabolite is a potential metabolite of PB-22. The physiological and toxicological properties of this compound have not been characterized. This product is intended for forensic and research purposes. |
| Synonyms | 3-carboxy-1H-indole-1-pentanoic acid |
| PubChem Compound | 124518727 |
| Last Modified | Nov 11 2021 |
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